molecular formula C10H13ClN4O B8501397 1-(6-Chloro-pyridazin-3-yl)-3,4,4-trimethyl-imidazolidin-2-one

1-(6-Chloro-pyridazin-3-yl)-3,4,4-trimethyl-imidazolidin-2-one

Cat. No. B8501397
M. Wt: 240.69 g/mol
InChI Key: IMTIOXMOSZRLOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(6-Chloro-pyridazin-3-yl)-3,4,4-trimethyl-imidazolidin-2-one is a useful research compound. Its molecular formula is C10H13ClN4O and its molecular weight is 240.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H13ClN4O

Molecular Weight

240.69 g/mol

IUPAC Name

1-(6-chloropyridazin-3-yl)-3,4,4-trimethylimidazolidin-2-one

InChI

InChI=1S/C10H13ClN4O/c1-10(2)6-15(9(16)14(10)3)8-5-4-7(11)12-13-8/h4-5H,6H2,1-3H3

InChI Key

IMTIOXMOSZRLOO-UHFFFAOYSA-N

Canonical SMILES

CC1(CN(C(=O)N1C)C2=NN=C(C=C2)Cl)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(6-chloropyridazin-3-yl)-4,4-dimethylimidazolidin-2-one (Example 154, step 2) (140 mg, 618 μmol) in DMF (3 ml) was added 60% sodium hydride suspension (37.1 mg, 926 μmol, 1.5 equiv.). After stirring at room temperature for 10 min, iodomethane (132 mg, 57.9 μl, 926 μmol, 1.5 equiv.) was added and the suspension was stirred for 1 hour at room temperature. The solvent was removed in vaccuo and the residue was worked up with ethyl acetate/water. The title compound was obtained as a crystalline light brown solid (129 mg, 87% yield), MS: m/e=241.2, 243.4 (M+H+).
Name
1-(6-chloropyridazin-3-yl)-4,4-dimethylimidazolidin-2-one
Quantity
140 mg
Type
reactant
Reaction Step One
Quantity
37.1 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
57.9 μL
Type
reactant
Reaction Step Two
Name
Yield
87%

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